Cas no 2098095-41-9 (2-(6-Methylpyrimidin-4-yl)pentan-1-amine)

• Product Name: 2-(6-Methylpyrimidin-4-yl)pentan-1-amine
• CAS No: 2098095-41-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5728652
• PubChem ID: 121205451
• Update Time: 2025-06-13

2-(6-Methylpyrimidin-4-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098095-41-9
• 2-(6-methylpyrimidin-4-yl)pentan-1-amine
• AKOS026714296
• F1967-3413
• 4-Pyrimidineethanamine, 6-methyl-β-propyl-
• 2-(6-Methylpyrimidin-4-yl)pentan-1-amine

• Inchi： 1S/C10H17N3/c1-3-4-9(6-11)10-5-8(2)12-7-13-10/h5,7,9H,3-4,6,11H2,1-2H3
• InChI Key： FUNGHQQKQDDGFP-UHFFFAOYSA-N
• SMILES： NCC(C1C=C(C)N=CN=1)CCC

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 287.8±25.0 °C(Predicted)
• pka: 9.11±0.10(Predicted)

Additional information on 2-(6-Methylpyrimidin-4-yl)pentan-1-amine

Recent Advances in the Study of 2-(6-Methylpyrimidin-4-yl)pentan-1-amine (CAS: 2098095-41-9)

The compound 2-(6-Methylpyrimidin-4-yl)pentan-1-amine (CAS: 2098095-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(6-Methylpyrimidin-4-yl)pentan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving condensation, reduction, and purification techniques, which could facilitate large-scale production for preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-(6-Methylpyrimidin-4-yl)pentan-1-amine exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have indicated its potential as a therapeutic agent for neurological disorders, including anxiety and depression. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further support its candidacy for central nervous system (CNS) targeting drugs.

Additionally, recent investigations have explored the molecular interactions of 2-(6-Methylpyrimidin-4-yl)pentan-1-amine with biological targets. Computational modeling and X-ray crystallography studies have provided detailed structural insights into its binding modes, which could inform the design of more potent and selective analogs. These findings are particularly relevant for the development of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, the growing body of research on 2-(6-Methylpyrimidin-4-yl)pentan-1-amine underscores its potential as a versatile scaffold in drug discovery. Continued efforts to elucidate its mechanisms and optimize its properties will be crucial for advancing its therapeutic applications. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical implementation.